3-(5-Bromo-thiophen-3-yl)-3-hydroxy-butan-2-one

• Molecular Formula: C8H9BrO2S
• Molecular Weight: 249.13 g/mol
• IUPAC Name: 3-(5-bromothiophen-3-yl)-3-hydroxybutan-2-one
• InChI: InChI=1S/C8H9BrO2S/c1-5(10)8(2,11)6-3-7(9)12-4-6/h3-4,11H,1-2H3
• InChI Key: SIEPUBRNELHUPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C)(C1=CSC(=C1)Br)O

Description

3-(5-Bromo-thiophen-3-yl)-3-hydroxy-butan-2-one is a useful research compound. Its molecular formula is C8H9BrO2S and its molecular weight is 249.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of oxalyl chloride (19.12 mmol, 2.43 g) in anhydrous CH2C12 (100 mL) was cooled to −50° C. to −60° C. DMSO (39.83 mmol, 2.83 mL) is added dropwise at a rapid rate, with stirring. After 5 min, a solution of 2-(5-bromo-thiophen-3-yl)-butane-2,3-diol (15.93 mmol, 4.0 g) in anhydrous CH2Cl2 (25 mL) was added dropwise over 10 min, keeping the temperature at −50° C. to −60° C. After 15 min stirring, triethylamine (80 mmol, 11.15 mL) was added dropwise, keeping the temperature below −50° C. Stirring was then continued for 5 min. The reaction mixture was allowed to warm to room temperature and water (100 mL) was added. The separated aqueous layer was extracted with CH2Cl2 (70 mL×2). The combined organic layer was washed with brine (100 mL), dried (MgSO4), concentrated in vacuo. Chromatography on SiO2 (EtOAc/Hexanes, 1/2) gave 3.2 g (81%) of 3-(5-bromo-thiophen-3-yl)-3-hydroxy-butan-2-one as an oil; 1H NMR (400 MHz, CDCl3) δ 7.22 (d, J=1.7 Hz, 1H), 6.98 (d, J=1.7 Hz, 1H), 4.48)s, 1OH), 2.16 (s, 3H), 1.72 (s, 3H).